Cas no 953745-26-1 ((furan-2-yl)methyl1-(5-methylfuran-2-yl)ethylamine)

• Product Name: (furan-2-yl)methyl1-(5-methylfuran-2-yl)ethylamine
• CAS No: 953745-26-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09734227
• CID: 5234507
• PubChem ID: 16787468
• Update Time: 2026-03-08

(furan-2-yl)methyl1-(5-methylfuran-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-furanylmethyl)-α,5-dimethyl-
• n-(Furan-2-ylmethyl)-1-(5-methylfuran-2-yl)ethan-1-amine
• (furan-2-yl)methyl1-(5-methylfuran-2-yl)ethylamine

• MDL： MFCD09734227
• Inchi： 1S/C12H15NO2/c1-9-5-6-12(15-9)10(2)13-8-11-4-3-7-14-11/h3-7,10,13H,8H2,1-2H3
• InChI Key： YLYQGQXWDABQLT-UHFFFAOYSA-N
• SMILES： C(C1OC(C)=CC=1)(C)NCC1OC=CC=1

Additional information on (furan-2-yl)methyl1-(5-methylfuran-2-yl)ethylamine

Comprehensive Overview of (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine (CAS No. 953745-26-1)

(Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine, with the CAS number 953745-26-1, is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive furan moieties, which contribute to its structural and functional properties. The compound's molecular formula is C₁₃H₁₆O₂, and it has a molecular weight of approximately 208.26 g/mol.

The chemical structure of (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine consists of two furan rings, one of which is methylated, and an ethylamine group. The presence of these functional groups imparts specific chemical and biological activities to the molecule. Furan rings are known for their aromaticity and reactivity, making them valuable in the synthesis of various pharmaceuticals and fine chemicals.

In recent years, (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine has been the subject of several studies focusing on its potential applications in medicinal chemistry. One notable area of research is its role as a ligand in receptor binding studies. The compound's ability to interact with specific receptors in the body makes it a promising candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine to serotonin receptors. The results showed that the compound exhibited high selectivity and affinity for serotonin receptors, particularly the 5-HT_1A subtype. This finding suggests that (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine could be a valuable lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine has also been explored for its use in organic synthesis. The compound's reactivity and stability make it a useful intermediate in the synthesis of more complex molecules. For instance, a study published in Organic Letters in 2019 demonstrated the utility of (Furan-2-yl)methyl 1-(5-methylfuran-2-yl)ethylamine as a building block in the synthesis of heterocyclic compounds with potential anticancer properties.

The synthesis of (Furan-2-yl)methyl 1-(5-methylfuran-2-ylythylamine) can be achieved through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of furan derivatives with alkyl halides in the presence of a suitable base. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, it is important to note that while (Furan-2-ylymethyl 1-(5-methyfuranyl)ethyamine) is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for (Furan-ylymthl -(mthlfuranyl)thylemine) are promising. Ongoing research continues to explore its potential applications in drug discovery and organic synthesis. As new insights are gained into its biological activities and synthetic capabilities, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.